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Compound of Interest

Compound Name:
2-amino-N,N-

dimethylbenzenesulfonamide

Cat. No.: B105694 Get Quote

An In-Depth Technical Guide to the Safety, Handling, and Storage of 2-amino-N,N-
dimethylbenzenesulfonamide

This guide provides comprehensive safety, handling, and storage information for 2-amino-N,N-
dimethylbenzenesulfonamide (CAS No: 54468-86-9), tailored for researchers, scientists, and

drug development professionals. All personnel handling this substance must be technically

qualified and adhere to the guidelines outlined in this document. This chemical is intended for

research and development use only.
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Property Value

CAS Number 54468-86-9

Molecular Formula C8H12N2O2S

Molecular Weight 200.26 g/mol [1]

Physical Form Solid[2][3]

Melting Point 85-88°C[2]

Boiling Point 347.3±44.0 °C at 760 mmHg[3]

Appearance Off-white solid[4]

Purity ≥98%

Hazard Identification and Classification
2-amino-N,N-dimethylbenzenesulfonamide is classified as a hazardous substance. The

following table summarizes its GHS classification.

GHS Classification

Pictogram GHS07 (Exclamation mark)[3]

Signal Word Warning[2][3]

Hazard Statements

H302: Harmful if swallowed[3] H315: Causes

skin irritation[2][3] H319: Causes serious eye

irritation[2][3] H335: May cause respiratory

irritation[3]

Precautionary Statements

P261, P264, P270, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P321, P330,

P337, P362+P364, P403+P233, P405, P501[3]
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Adherence to proper handling procedures and the use of appropriate personal protective

equipment are crucial to minimize exposure risks.

Engineering Controls
Handle the product in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[5]

Personal Protective Equipment
PPE Specification

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[4][6]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.[4][6]

Respiratory Protection

If dust is generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.

[5]

General Hygiene Practices
Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[5][6]

Remove contaminated clothing and wash before reuse.[6]

Safe Handling Workflow

Preparation Handling Post-Handling

Assess Risks Select Appropriate PPE Verify Engineering Controls 
(Fume Hood, Eyewash)

Weigh and Transfer 
in Fume Hood Perform Experiment Decontaminate Work Area Dispose of Waste Properly Remove and Dispose/Clean PPE Wash Hands Thoroughly
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Caption: Workflow for the safe handling of 2-amino-N,N-dimethylbenzenesulfonamide.

Storage Guidelines
Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Storage Condition Recommendation

Temperature
Store in a cool, dry place.[2][5] Some sources

recommend 4°C.[3]

Light Keep in a dark place, protected from light.[1][3]

Container Keep container tightly closed.[4][5]

Ventilation Store in a well-ventilated area.[4][5]

Incompatible Materials Strong oxidizing agents.[5]

First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.
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Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4][6]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[4][6]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4][6]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician immediately.[5]

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

Personal Precautions
Ensure adequate ventilation.

Wear appropriate personal protective equipment as described in Section 3.2.

Avoid breathing dust.

Environmental Precautions
Prevent the chemical from entering drains, sewers, or waterways.

Methods for Cleaning Up
For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[5]
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For large spills, contain the material and follow the same cleanup procedure.

Clean the affected area thoroughly after the material has been collected.

Emergency Spill Response

Spill Detected

Evacuate Immediate Area

Assess Spill Size and Risk

Don Appropriate PPE

Contain the Spill

Clean Up Spill 
(Sweep, avoid dust)

Dispose of Waste in 
Sealed Container

Decontaminate Area and Equipment

Report Incident
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Caption: Decision-making flowchart for emergency spill response.

Fire-Fighting Measures
Aspect Guideline

Suitable Extinguishing Media

Use extinguishing measures that are

appropriate to local circumstances and the

surrounding environment. No limitations on

extinguishing agents are given.

Specific Hazards

May produce hazardous decomposition

products such as nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide (CO2), and

sulfur oxides.[5]

Protective Equipment
As in any fire, wear a self-contained breathing

apparatus (SCBA) and full protective gear.[5]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not allow it to enter the environment.

Transport Information
2-amino-N,N-dimethylbenzenesulfonamide is not classified as a hazardous material for

transportation according to DOT/IATA regulations.[2]

Disclaimer: This document is intended as a guide and should not be considered a substitute for

a formal safety data sheet (SDS). Users should consult the SDS for this product for complete

and up-to-date information. All products are for research and development use only and must

be handled by technically qualified individuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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